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Compound of Interest

Compound Name: (R)-1-(4-Methoxyphenyl)ethanol

Cat. No.: B182145 Get Quote

An In-depth Technical Guide to the Safety and Handling of (R)-1-(4-Methoxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-1-(4-
Methoxyphenyl)ethanol (CAS: 1517-70-0), a compound used in various research and

development applications.[1] Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Hazard Identification and Classification
(R)-1-(4-Methoxyphenyl)ethanol is classified as a hazardous substance.[1] The following

tables summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Classification
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Classification Category

Acute Toxicity, Oral 4

Skin Irritation 2

Eye Irritation 2A

Specific Target Organ Toxicity — Single

Exposure (Respiratory Tract Irritation)
3

Flammable Liquids 4

Source:[1][2][3][4]

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[4]

H315 Causes skin irritation.[3][4]

H319
Causes serious eye irritation.

[3][4]

H335
May cause respiratory

irritation.[3][4]

H227 Combustible liquid.[2][5]

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[2][5]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][4]

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of water.
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P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P403+P235
Store in a well-ventilated

place. Keep cool.[2]

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.[2]

Source:[2][3][4][5]

First-Aid Measures
Immediate medical attention is recommended in case of exposure. The following table outlines

first-aid procedures.
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Table 3: First-Aid Measures

Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2][5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[2][5] If skin irritation occurs,

get medical advice/attention. Take off

contaminated clothing and wash before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

[2][5] Remove contact lenses, if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2][5]

Source:[2][5]

Firefighting Measures
(R)-1-(4-Methoxyphenyl)ethanol is a combustible liquid.[2][5]

Table 4: Firefighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2][4]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread fire.

Specific Hazards
Emits toxic fumes under fire conditions.

Containers may explode when heated.[2]

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.[2][4]

Source:[2][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling this compound.

Table 5: Personal Protective Equipment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL12062&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/129940-69-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12062&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12062&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/129940-69-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12062&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/129940-69-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Specification

Eye/Face Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166(EU).

[4]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls. If the

respirator is the sole means of protection, use a

full-face supplied air respirator.

Source:[2][4]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Table 6: Handling and Storage
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Aspect Procedure

Handling

Avoid contact with skin and eyes.[1] Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed. Keep away from sources of

ignition - No smoking.[2][5] Take measures to

prevent the build up of electrostatic charge.

Storage

Keep container tightly closed in a dry and well-

ventilated place.[1][2][5] Containers which are

opened must be carefully resealed and kept

upright to prevent leakage. Store at 2-8°C.[4]

Source:[1][2][4][5]

Experimental Protocols: Safe Handling Procedure
This protocol outlines the standard procedure for safely handling (R)-1-(4-
Methoxyphenyl)ethanol in a laboratory setting.

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.

Verify the availability and functionality of an emergency eyewash station and safety

shower.

Gather all necessary PPE as specified in Table 5 and inspect for integrity.

Prepare a designated waste container for disposal of contaminated materials.

Handling:

Don the appropriate PPE before entering the designated handling area.

Ground all equipment to prevent electrostatic discharge.
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Carefully open the container, avoiding splashes or aerosol generation.

Use appropriate tools (e.g., spatula, pipette) to transfer the chemical.

Keep the container closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Properly dispose of all contaminated waste in the designated container.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water after handling.

Visualizations
The following diagrams illustrate key safety workflows and concepts.
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Accidental Spill Response Workflow

Initial Actions

Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill

Contain the Spill with Absorbent Material

Neutralize (if applicable)

Collect Residue

Decontaminate the Area

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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Hierarchy of Controls for Hazard Mitigation

Control Measures (Most to Least Effective)

Elimination/Substitution

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs)

Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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